Cas no 1782364-60-6 (tert-butyl N-5-(1-aminocyclopropyl)-2-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-5-(1-aminocyclopropyl)-2-hydroxyphenylcarbamate
• CAS No: 1782364-60-6
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• CID: 6313074
• PubChem ID: 84711207
• Update Time: 2025-11-01

tert-butyl N-5-(1-aminocyclopropyl)-2-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(1-aminocyclopropyl)-2-hydroxyphenylcarbamate
• tert-butyl N-[5-(1-aminocyclopropyl)-2-hydroxyphenyl]carbamate
• 1782364-60-6
• EN300-1879631

• Inchi： 1S/C14H20N2O3/c1-13(2,3)19-12(18)16-10-8-9(4-5-11(10)17)14(15)6-7-14/h4-5,8,17H,6-7,15H2,1-3H3,(H,16,18)
• InChI Key： DNVXWWVIZDWCQX-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C=CC(=C1)C1(CC1)N)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.14739250g/mol
• Monoisotopic Mass: 264.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-5-(1-aminocyclopropyl)-2-hydroxyphenylcarbamate

Professional Introduction to Compound with CAS No. 1782364-60-6 and Product Name: tert-butyl N-5-(1-aminocyclopropyl)-2-hydroxyphenylcarbamate

The compound with the CAS number 1782364-60-6 and the product name tert-butyl N-5-(1-aminocyclopropyl)-2-hydroxyphenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates several key functional groups, including a tert-butyl group, an aminocyclopropyl moiety, and a 2-hydroxyphenylcarbamate moiety, which collectively contribute to its distinctive chemical properties and biological activities.

In recent years, there has been a growing interest in the development of novel compounds that exhibit potent pharmacological effects while maintaining a favorable safety profile. The tert-butyl N-5-(1-aminocyclopropyl)-2-hydroxyphenylcarbamate molecule has been extensively studied for its potential therapeutic applications, particularly in the treatment of various neurological and inflammatory disorders. The presence of the 1-aminocyclopropyl group is particularly noteworthy, as it has been shown to enhance binding affinity to specific biological targets, thereby improving the compound's efficacy.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. This similarity suggests that it may interact with biological pathways in a manner that could lead to therapeutic benefits. For instance, studies have indicated that compounds with a similar structural motif may exhibit anti-inflammatory and analgesic properties, making them promising candidates for the treatment of conditions such as rheumatoid arthritis and chronic pain syndromes. The 2-hydroxyphenylcarbamate moiety further contributes to the compound's pharmacological profile by providing a hydrophilic surface that enhances solubility and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before they are synthesized in the laboratory. The tert-butyl N-5-(1-aminocyclopropyl)-2-hydroxyphenylcarbamate molecule has been subjected to rigorous computational studies to evaluate its potential interactions with various enzymes and receptors. These studies have revealed that the compound may exhibit inhibitory activity against several key enzymes involved in inflammation and pain signaling. This finding is particularly exciting, as it suggests that this compound could serve as a lead molecule for the development of new drugs targeting these pathways.

The synthesis of this compound presents several challenges due to its complex structural features. However, modern synthetic methodologies have made it possible to construct such molecules with high precision and yield. The use of advanced catalytic techniques has allowed researchers to introduce the necessary functional groups in a controlled manner, ensuring that the final product retains its desired biological properties. Additionally, green chemistry principles have been employed to minimize waste and improve the sustainability of the synthetic process.

Once synthesized, the tert-butyl N-5-(1-aminocyclopropyl)-2-hydroxyphenylcarbamate molecule undergoes rigorous testing to assess its pharmacokinetic and pharmacodynamic properties. These studies are crucial for determining how the compound is absorbed, distributed, metabolized, and excreted by the body, as well as how it interacts with biological targets to produce its desired effects. Preclinical studies have shown promising results, indicating that this compound may be well-tolerated and effective in animal models of disease.

The next step in the development of this compound is clinical testing in human subjects. If preclinical studies continue to show positive results, clinical trials will be conducted to evaluate its safety and efficacy in patients with relevant conditions. These trials are essential for gathering comprehensive data on how the compound performs in real-world settings and for identifying any potential side effects or adverse reactions.

The significance of this compound extends beyond its immediate therapeutic applications. It also serves as a valuable tool for researchers studying drug design and discovery. By understanding how this molecule interacts with biological targets, scientists can gain insights into broader principles of molecular recognition and drug action. These insights may lead to new strategies for developing drugs with improved efficacy and reduced side effects.

In conclusion, the compound with CAS number 1782364-60-6 and product name tert-butyl N-5-(1-aminocyclopropyl)-2-hydroxyphenylcarbamate represents a promising advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.